![molecular formula C7H2ClF2NS B6342726 2-Chloro-4,7-difluorobenzo[d]thiazole CAS No. 1177320-67-0](/img/structure/B6342726.png)
2-Chloro-4,7-difluorobenzo[d]thiazole
Description
2-Chloro-4,7-difluorobenzo[d]thiazole is a chemical compound with the molecular formula C7H2ClF2NS and a molecular weight of 205.62 . It is used in research and development .
Molecular Structure Analysis
The IUPAC name for this compound is 2-chloro-4,7-difluoro-1,3-benzothiazole . The InChI code is 1S/C7H2ClF2NS/c8-7-11-5-3(9)1-2-4(10)6(5)12-7/h1-2H .Physical And Chemical Properties Analysis
The compound is a white to yellow solid or colorless to yellow liquid .Scientific Research Applications
Antimicrobial Activity
2-Chloro-4,7-difluorobenzo[d]thiazole derivatives have been synthesized and evaluated for their antimicrobial properties. These compounds have shown effectiveness against various bacterial strains, including Bacillus subtilis , Bacillus megaterium , and Escherichia coli . The presence of the thiazole ring contributes to the antimicrobial activity, making these derivatives potential candidates for developing new antimicrobial drugs.
Antitumor and Cytotoxic Activity
Thiazole derivatives, including those with the 2-Chloro-4,7-difluorobenzo[d]thiazole structure, have been found to possess antitumor and cytotoxic activities . Research has focused on modifying the thiazole moiety to enhance these properties, leading to the development of compounds that could be used in cancer therapy.
Anti-Inflammatory and Analgesic Activity
The thiazole ring is a common feature in many compounds with anti-inflammatory and analgesic activities. Derivatives of 2-Chloro-4,7-difluorobenzo[d]thiazole may also exhibit these biological activities, providing a basis for the development of new anti-inflammatory and pain-relief medications .
Antiviral Activity
Thiazole derivatives have shown promise in the treatment of viral infections. Compounds containing the 2-Chloro-4,7-difluorobenzo[d]thiazole scaffold have potential as antiviral agents, with research exploring their effectiveness against HIV and other viruses .
Neuroprotective Activity
Research has indicated that thiazole derivatives can have neuroprotective effects. This suggests that 2-Chloro-4,7-difluorobenzo[d]thiazole derivatives could play a role in the treatment of neurodegenerative diseases by protecting neuronal cells from damage .
Antioxidant Activity
Thiazoles are known for their antioxidant properties, which are crucial in combating oxidative stress in the body. Derivatives of 2-Chloro-4,7-difluorobenzo[d]thiazole may contribute to this field by acting as antioxidants, thereby offering protection against various diseases caused by oxidative damage .
properties
IUPAC Name |
2-chloro-4,7-difluoro-1,3-benzothiazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H2ClF2NS/c8-7-11-5-3(9)1-2-4(10)6(5)12-7/h1-2H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YFFVYUGQFUQXNZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C2C(=C1F)N=C(S2)Cl)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H2ClF2NS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50670530 |
Source
|
| Record name | 2-Chloro-4,7-difluoro-1,3-benzothiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50670530 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.61 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-4,7-difluorobenzo[d]thiazole | |
CAS RN |
1177320-67-0 |
Source
|
| Record name | 2-Chloro-4,7-difluoro-1,3-benzothiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50670530 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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